The shear modulus of granular materials, such as sand, is a fundamental mechanical property that is affected by various factors, including particle shape. Understanding the effects of particle shape on the shear modulus is crucial for predicting the behavior of these materials in various geotechnical applications. This study investigated the effects of particle shape on the secant shear modulus of dry sand through dynamic simple shear testing. Firstly, the monotonic behavior of sand was investigated, and then samples were subjected to cyclic simple shear tests. The latter tests were performed for twelve different testing scenarios, defined by different vertical stresses and cyclic stress ratios (CSRs) in constant-stress and controlled-stress modes. For each scenario, five cyclic tests were performed, with each successive test performed on the same sand reconstructed from its previous cyclic test. A total of 25 randomly selected sand particles, collected before the first, second and fifth tests, were employed to investigate the effects of particle shape on the secant shear modulus. For this purpose, three shape parameters, including roundness, sphericity and regularity, were used to quantify the particle shape characteristics. After each cyclic test, hysteresis loops were established, and the secant shear modulus was determined. Test results indicated that the sand had a dilative behavior and successive cyclic loading negatively affected the shape of the sand particles, with the particles progressively becoming slightly rounded with successive cyclic testing. All three particle shape parameters increased by approximately 5–10%, and as such, the changes in particle shape severely reduced the secant shear modulus.

Nowadays, in order to sustainably manage surface and groundwater resources, it is crucial to have knowledge of groundwater levels. The Shabestar Plain is one of the plains with water stress that was selected as the study area in this study. A question arises regarding how models with hybrid properties can boost the capabilities of metamodels in light of the increasing development of models and their combination with optimization algorithms. In order to try to find the answer, in this study, the Harris hawk optimization (HHO) algorithm was combined with an artificial neural network (ANN) model and was evaluated with the aim of simulating the monthly GWL of Shabestar Plain during the period 2001–2019. Training and testing of the developed models are accomplish using 80% and 20% of the monthly data set, respectively. In addition, a variety of statistical indicators were used to evaluate the developed models, including coefficient of determination (R2), Nash–Sutcliffe efficiency coefficient (NSE), root mean square error (RMSE), standard deviation ratio RMSE-observation (RSR), mean absolute error (MAE), uncertainty level (U95), and bias percentage (PBIAS). Analysis of the results shows that the hybrid model (ANN-HHO) produces accurate results. Based on testing phase, the ANN-HHO model shows a very good agreement with the measured data in scenario7 (R2 = 0.940, RMSE = 0.108(m), MAE = 0.081, NSE = 0.933, RSR = 0.256, U95 = 0.300, and PBIAS = 0.0009) and ANN (R2 = 0.798, RMSE = 0.232(m), MAE = 0.187, NSE = 0.697, RSR = 0.550, U95 = 0.602, and PBIAS = 0.004). Thus, ANN-HHO hybrid model is reasonable for predicting monthly groundwater levels. A hybrid model can provide water resources managers with a useful tool for future groundwater research and provide a reliable approach.

This study presents a geotechnical investigation and soil improvement techniques used in the construction of an embankment at the Bangabandhu Sheikh Mujib Shilpa Nagar economic zone in Chittagong, Bangladesh. The embankment site consisted of very soft and non-cohesive inorganic silty clay soil, requiring careful consideration during foundation design to ensure stability. The study determined that a 100-mm-wide and 3.8-mm-thick PVD with 1.0 m center-to-center spacing in a triangular pattern was the optimal solution for soil consolidation. The use of PVDs and geotextile strips significantly reduced settlement, resulting in a more stable embankment. Estimation and evaluation of settlement and allowable bearing capacity of soil in relation to fill height increase ensured the embankment could support intended loads without excessive settlement or failure. The study shows that the finite element method is efficient in forecasting safety factors for improved embankments built on soft soil, and the simplified method can produce satisfactory settlement results. The total cost of the embankment, including materials and construction, was estimated at 491,460 USD, and the cost change due to settlement was found to be 2.5–9% of the total cost. This study provides insight into the effectiveness of PVDs and geotextile strips in reducing settlement during embankment construction on soft soils.

In recent years, the temperature in the permafrost region of the Qinghai-Tibet Plateau has risen, which lead to frequent active layer detachments and retrogressive thaw slumps, which seriously affect the ecological environment and human activities. Clarifying the thermal-hydro-mechanical response mechanism of permafrost slopes driven by temperature changes is of great significance in the prevention and reduction of thaw-induced slope failures. In this study, a generalized numerical model of permafrost slopes was established, to simulate the thermal-hydro-mechanical evolution process of permafrost slopes under the condition of temperature changes. Simulated results indicate that the change rate of total water content at the top and toe of the slope reached the annual maximum from July to October, and the value reaches 0.64% per year. A 15-cm-thick water-rich layer was produced with the temperature rises in summer; at this time, the factor of safety of the slope reaches the lowest value. With the regional climate warming, the permafrost table moves down at a rate of 2.6 cm/a, and the thickness of the water-rich layer may gradually increase. Frost heave and thaw settlement causes the maximum deformation at the toe of the slope, generating a net displacement of 2.5 cm per year. Creep deformation on the slope surface indicates the mechanical property degradation of the soil, leading to the decline of the factor of safety with the increasing freezing and thawing cycles. The results provide the theoretical basis and scientific guidance for the prevention and control of thawing hazards in permafrost regions.

The Soldha slide zones have been evaluated using ambient noise measurements from 30 sites to obtain predominant frequency, HVSR amplification factor, and azimuthal site response. The result shows that the resonance frequency ranges from 1.66 to 19.97 Hz, and the amplification factor ranges from 3 to 5, indicating the presence of thick debris deposits in the centre of the slide zone. Moreover, the directional response analysis shows that the site directional response was parallel to the landslide movement indicating that the site directional response followed the landslide direction and the slide zone is multidirectional in nature. Further, the geometry of the slip surface has been derived using shear wave velocity (Vs) analysis which reveals that the slide was rotational. The 1-D Vs profile indicated variation from 140 to > 320 m/s at depth. The slope angle varied from 60° near the second detachment zone to 78° near the first detachment zone and 26° near the toe. Grain size analysis showed that the soil is sandy with large pore spaces but the fine size samples (sieve size < 0.42 mm) have a cohesion of 74 kPa and an internal frictional angle (19.36°) indicating that the fine size of soil samples decreases the pore space at depth and increases the water-holding capacity and volumetric expansion at the subsurface, thus increasing the pore water pressure and reducing the cohesion, and finally leading to slope failure. The study signifies that ambient noise measurements are an effective technique for estimating slip geometry and soil dynamic behaviour.

Soil nutrients form an important part of agro-ecosystems in various landscapes, including mountainous areas. Most foothills in tropical mountains are heterogeneous in terms of the accumulation of soil nutrients due climatic location and ecological endowments. Since most mountain foothills have potential for the provision of environmental services, it is imperative to assess the salient soil nutrients including carbon in order to determine the amount. This study assessed the accumulation of soil organic carbon (SOC) in the relatively undisturbed foothills of Uluguru Mountains whose geology indicates that they were formed during cretaceous age (i.e. ≈50 million years ago). The study also determined the trends of rainfall and temperature because these elements of climate have important influence on carbon accumulation. In conducting this study, we sampled Kiroka Village (in Kiroka Ward) because it is found at the foothills of the Uluguru Mountain and most of its parts are relatively undisturbed. In this place, sixteen soil sampling points were established within one hectare and these points involved two soil depths (i.e. 0-20 cm and 20-40 cm) and two locations (i.e. lowland and upland). The Walkley–Black Method was used for SOC analysis while Mann–Kendall Test was employed for climate data analysis. The results exhibit that there have been significant variations in SOC accumulation under the two soil depths and locations. In the lowland areas, SOC was 1.1 and 0.43 MgC ha−1 for the depths 0–20 cm and 20–40, respectively. Besides, in upland areas, SOC was 0.38 and 0.31 MgC ha−1 for the depths 0–20 cm and 20–40, respectively. Most cereal crops require a considerable amount of SOC in the soil that ranges between 0.5 and 2 MgC ha−1. Additionally, the mean annual rainfall and temperature patterns from 1980 to 2020 declined and intensified at R2 = 0.15 and 0.19, respectively. Therefore, these results inform environmental experts, climate practitioners and other relevant stakeholders to endorse suitable and sustainable environmental management methods in the mountainous areas.

Soil erosion and consequent sedimentation are natural processes that are enhanced by human activities. Soil erosion and related land degradation are major issues, particularly in subtropical monsoon-dominated parts of the world. Soil erosion not only endangers soil fertility and food availability but also harms aquatic ecosystems and water supplies. The purpose of this research is to quantify and map the yearly soil loss in the Panjkora river basin, Pakistan. The Revised Universal Soil Loss Equation (RUSLE) model is used in the geospatial environment to achieve the study objectives. The results reveal that the Panjkora basin is moderate to highly susceptible to soil erosion. The estimated annual soil loss from the basin is 5.94 million tons or 10.25 tons per hectare/year. Though the high and very high soil erosion is experienced only in 2.18% of the overall study area, is responsible for 78.52% of the entire soil loss from the Panjkora basin. The study suggests that the K factor (soil type), R factor (rainfall intensity), and LS factor (topography) have the most significant impact on soil erosion in the study area. This study emphasizes the need for proper land and water resource management with viable rehabilitation measures. The soil risk map aids in identifying soil erosion hotspots where efforts should be concentrated to prevent future soil loss. Terraced agricultural and arboriculture methods should be implemented in the Panjkora river basin to prevent additional soil loss.

This study, a reweighting focusing (RF) inversion and modified preconditioned conjugate gradient (MPCG) inversion methods are described, and then, the proficiency of the two inversion approaches is compared. The RF inversion method is employed for inverting the 2D gravity and gravity horizontal gradient data. It is found that the obtained subsurface density distributions from the RF inversion of the gravity horizontal gradient data are situated around the furthest vertical borders of the causative mass, which can help interpret the underground structures. Also, the MPCG method, based on three data sets, is presented. Gravity and its horizontal and vertical gradients are the input data for the MPCG inversion algorithm. A privilege of the MPCG algorithm is its avoidance of the inverse operator. The proficiency of both inversion methods is examined with a noise-corrupted theoretical gravity data set related to an assumed subsurface model. The results show the density distributions inverted from the RF inversion reflect the shape of the model better than the ones inverted from the MPCG inversion. The RF and MPCG inversion methods are applied for inverting the real gravity data related to a chromite deposit mass from Northwest of Iran. The depths to the top and bottom estimated by the RF inversion are about 7 and 20 m, and those estimated by the MPCG inversion are about 7 and 25 m. Additionally, the Euler method was evaluated for comparison, giving a depth range of 5 to 10 m of the underground chromite mass below the observation surface.

This work delivers comprehensive information on the statistical metrics of sea level in Port Said Harbor, which can be used for the mitigation plans and protection measures in its vicinity. The study used hourly sea level data extended over 10 years from January 2002 to December 2011. A comprehensive descriptive statistical analysis of sea level monthly variations was introduced. The T_Tide package was used to obtain the astronomical constituents, which are in turn used to calculate the form factor to specify the tidal cycle in the Harbor, and to obtain the main water level characteristics. The meteorological factor was calculated by subtracting the tidal elevation from the recorded sea level. The impact of the meteorological factors on the observed sea level fluctuations was more obvious in winter than in summer. The effect of the meteorological conditions on the observed possible largest sea level range was \({~}^{1}\!\left/ \!{~}_{3}\right.\) that of the tidal impact. No extreme sea level year, considered when the annual mean deviates from the regression line by more than twice the standard deviation, appeared during the decade of investigation. The return periods and the design lifetime risk were calculated. The highest probabilities of occurrence were concentrated in the levels between 70 and 80 cm, while the lowest were below 5 cm and above 110 cm. The return periods for all water levels ranged between 0.4 and 4.5 years. The coastal structures in the vicinity of the Harbor may have a short lifetime of only 50 years for its most pronounced level (75 cm). It is recommended to consider the present results upon designing mitigation plans and constructions within Port Said Harbor territory.

Tunnel‒landslide systems are important and difficult engineering problems in tunnel construction. To investigate the dynamic response characteristics of the tunnel-slope system, the seismic response characteristics of layered slopes containing double-hole tunnels at the tunnel portal were investigated using the finite element method (FEM). Two two-dimensional models, including the layered slope (Model 1) and layered slope at the tunnel portal (Model 2), incorporating finite-element meshes with infinite-element boundaries for the models were used in the numerical dynamic analyses. The results show that the lithology of the surrounding rock and the tunnel structure have impacts on the wave propagation characteristics of slopes. Obvious slope elevation and surface dynamic amplification effects can be found. The dynamic amplification effect of the slopes increases with elevation, and the amplification effect of the slope surface is greater than that of the slope interior. In addition, the directions of waves affect the dynamic response of slopes. The vertical wave has a greater impact on the amplification effect of the tunnel structure and bedrock area than the horizontal wave. Horizontal waves have a greater magnification effect in soft and hard rock strata. Moreover, the tunnel structure magnifies the dynamic response of slopes, and the amplification effect of Model 2 to that of Model 1 is 1.0–1.25, overall. The magnification effect of the tunnel structure is mainly concentrated in the adjacent area of the tunnels, and the magnification effect of the left tunnel structure is greater than that of the right structure.